Cas no 89197-75-1 (Dibutyl 4-Hydroxybutyl Phosphate)

• Product Name: Dibutyl 4-Hydroxybutyl Phosphate
• CAS No: 89197-75-1
• MF: C₁₂H₂₇O₅P
• MW: 282.313545465469
• CID: 609220
• PubChem ID: 14671140
• Update Time: 2025-07-20

Dibutyl 4-Hydroxybutyl Phosphate Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, dibutyl 4-hydroxybutyl ester
• dibutyl 4-hydroxybutyl phosphate
• hydroxybutyl dibutyl phosphate
• 89197-75-1
• Dibutyl (4-hydroxybutyl) phosphate
• DTXSID20562857
• Dibutyl 4-Hydroxybutyl Phosphate

• Inchi： 1S/C12H27O5P/c1-3-5-10-15-18(14,16-11-6-4-2)17-12-8-7-9-13/h13H,3-12H2,1-2H3
• InChI Key： GPZYWSLOBYLLQD-UHFFFAOYSA-N
• SMILES： P(=O)(OCCCC)(OCCCC)OCCCCO

Computed Properties

• Exact Mass: 282.15961096g/mol
• Monoisotopic Mass: 282.15961096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 74.80000
• LogP: 3.51700

Additional information on Dibutyl 4-Hydroxybutyl Phosphate

Dibutyl 4-Hydroxybutyl Phosphate (CAS No. 89197-75-1): An Overview of Its Properties, Applications, and Recent Research

Dibutyl 4-Hydroxybutyl Phosphate (CAS No. 89197-75-1) is a versatile compound with a wide range of applications in various industries, including pharmaceuticals, cosmetics, and materials science. This article provides a comprehensive overview of its chemical properties, potential uses, and the latest research findings that highlight its significance in the scientific community.

Chemical Structure and Properties: Dibutyl 4-Hydroxybutyl Phosphate is an organic compound with the molecular formula C₁₂H₂₆O₅P. It is characterized by its ester functionality and the presence of a hydroxyl group, which contributes to its unique chemical properties. The compound is a colorless to pale yellow liquid with a molecular weight of approximately 268.31 g/mol. It is soluble in organic solvents such as ethanol and acetone but has limited solubility in water.

Stability and Reactivity: Dibutyl 4-Hydroxybutyl Phosphate exhibits good thermal stability and is resistant to hydrolysis under neutral conditions. However, it can undergo hydrolysis in acidic or basic environments, releasing dibutyl phosphate and 4-hydroxybutanol. This property makes it suitable for applications where controlled release or degradation is desired.

Applications in Pharmaceuticals: One of the key applications of Dibutyl 4-Hydroxybutyl Phosphate is in the pharmaceutical industry. It has been studied for its potential as a plasticizer in drug delivery systems, particularly in the formulation of polymeric nanoparticles and liposomes. These delivery systems enhance the bioavailability and stability of drugs, making them more effective in treating various diseases.

Cosmetic Formulations: In the cosmetics industry, Dibutyl 4-Hydroxybutyl Phosphate is used as an emollient and skin conditioning agent. Its ability to improve the texture and feel of cosmetic products makes it a valuable ingredient in creams, lotions, and other personal care products. Recent research has also explored its potential as an antioxidant, which could further expand its use in anti-aging formulations.

Materials Science: The unique properties of Dibutyl 4-Hydroxybutyl Phosphate have led to its application in materials science. It has been used as a plasticizer in polymer blends to improve their flexibility and mechanical properties. Additionally, it has shown promise as a flame retardant additive due to its phosphorus content, which can inhibit combustion by forming a protective layer on the surface of materials.

Recent Research Developments: Recent studies have shed light on new potential applications of Dibutyl 4-Hydroxybutyl Phosphate. A study published in the Journal of Pharmaceutical Sciences investigated its use as a stabilizer in nanoemulsions for drug delivery. The results showed that it significantly improved the stability and shelf life of nanoemulsions containing poorly soluble drugs. Another study published in the Journal of Materials Chemistry explored its role as a crosslinking agent in hydrogels for tissue engineering applications. The hydrogels exhibited enhanced mechanical strength and biocompatibility, making them suitable for use in regenerative medicine.

Safety Considerations: While Dibutyl 4-Hydroxybutyl Phosphate is generally considered safe for use in various applications, it is important to follow proper handling and storage guidelines to ensure safety. It should be stored away from heat sources and incompatible materials to prevent degradation or reaction. Additionally, appropriate personal protective equipment (PPE) should be used when handling the compound to minimize exposure risks.

Conclusion: In conclusion, Dibutyl 4-Hydroxybutyl Phosphate (CAS No. 89197-75-1) is a multifunctional compound with diverse applications across multiple industries. Its unique chemical properties make it an attractive choice for pharmaceutical formulations, cosmetic products, and advanced materials. Ongoing research continues to uncover new potential uses and benefits, further solidifying its importance in the scientific community.